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Compound of Interest

Compound Name: lodocyclohexane

Cat. No.: B1584034

lodocyclohexane Technical Support Center

This guide provides essential safety information, handling instructions, and emergency
procedures for the use of iodocyclohexane in a laboratory setting.

Frequently Asked Questions (FAQSs)
Q1: What is iodocyclohexane and what are its primary hazards?

lodocyclohexane (CeH11l) is a colorless to slightly reddish-yellow liquid organoiodine
compound.[1] It is considered hazardous and is classified as a combustible liquid.[2][3] The
primary health hazards include causing skin irritation, serious eye irritation, and potential
respiratory irritation.[2][3][4][5][6][7]

Q2: What personal protective equipment (PPE) is required when handling iodocyclohexane?
To ensure safety, the following PPE should be worn:

o Eye/Face Protection: Wear chemical safety goggles or eyeglasses conforming to EN166 or
NIOSH standards.[2][5]

e Hand Protection: Use protective gloves that have been inspected before use. Dispose of
contaminated gloves properly after use.[4][5]
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» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[51[7]
Q3: How should iodocyclohexane be stored?

lodocyclohexane should be stored in a dry, cool, and well-ventilated place.[2][4][5][8] Keep the
container tightly closed.[2][4][5][8] It is light-sensitive and should be protected from light.[2][8]
For optimal stability, refrigerated storage at 2-8°C is recommended.[4][9][10] Keep it away from
heat, sparks, open flames, and other sources of ignition.[2][8]

Q4: What materials are incompatible with iodocyclohexane?
Avoid contact with strong oxidizing agents and strong bases.[2][7][8]
Q5: How should | dispose of iodocyclohexane waste?

lodocyclohexane and its container must be disposed of as hazardous waste.[2][7] Contact a
licensed professional waste disposal service to arrange for its disposal in accordance with
local, regional, and national regulations.[4] Do not let the product enter drains.[4]

Troubleshooting Guides

Issue: Accidental Skin or Eye Contact

o Symptom: Redness, irritation, or pain after accidental contact.
e Immediate Action:

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes. Seek medical attention.[2][3][7]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, also under the eyelids.[2][7] If present, remove contact lenses and continue
rinsing.[2] Seek immediate medical attention.[2][7]

Issue: Accidental Inhalation

o Symptom: Respiratory irritation, dizziness, headache, or nausea.[3]
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» Immediate Action:
o Remove the individual from the exposure area to fresh air immediately.[2][3][7]
o If the person is not breathing, provide artificial respiration.[2][3][7]
o Seek immediate medical attention.[2][3][7]
Issue: Small Laboratory Spill
o Symptom: A small puddle of iodocyclohexane is present on a lab surface.
e Immediate Action:
o Ensure adequate ventilation and remove all sources of ignition from the area.[2][4]
o Wear appropriate personal protective equipment (gloves, goggles, lab coat).[4]

o Contain the spill and soak it up with an inert absorbent material such as sand, silica gel, or
universal binder.[2][7]

o Collect the material into a suitable, closed container for disposal as hazardous waste.[2][4]

Data Presentation

Table 1: Physical and Chemical Properties of lodocyclohexane
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Property Value

Chemical Formula CeH11l[1][4]

Molar Mass 210.06 g/mol [1][4][6][10][11]

Appearance Colorless to slightly reddish-yellow liquid[1]
Density 1.624 g/mL at 25 °C[1][9][12]

- , 180 °C (356 °F); 80-81 °C at 20 mmHg[1][9][11]
Boiling Point

[12]
Flash Point 71 °C (160 °F)[1]
N Insoluble in water. Soluble in ethanol, ether, and
Solubility
acetone.[1][9][12]
Storage Temperature 2-8°C (Refrigerated)[4][9][10]

Table 2: Hazard Identification and Classification

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[4][5][6]

Causes serious eye irritation[4]

Serious Eye Damage/Irritation H319
[51[6]

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[2][4][6]

Experimental Protocols: Safety Overview

lodocyclohexane is used as a reagent in various chemical syntheses, such as the
demethylation of aryl methyl ethers.[1][12] It can be synthesized by reacting cyclohexane with
iodoform or by adding hydrogen iodide to cyclohexene.[1][13]

General Safety Protocol for Experiments Involving lodocyclohexane:
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Risk Assessment: Before starting any experiment, conduct a thorough risk assessment that
identifies potential hazards and outlines control measures.

Ventilation: All work must be performed in a well-ventilated laboratory, preferably inside a
chemical fume hood.[2][5]

Ignition Sources: Ensure no open flames, hot surfaces, or spark sources are present in the
vicinity of the experiment.[2][4][8]

Light Sensitivity: As iodocyclohexane is light-sensitive, experiments may need to be
protected from light, for example, by using amber glassware or wrapping the reaction vessel
in aluminum foil.[2][13]

Reagent Handling: Handle iodocyclohexane with care, using the appropriate PPE to avoid
contact and inhalation.[4]

Waste Management: All waste materials, including contaminated consumables and reaction
byproducts, must be collected in designated hazardous waste containers for proper disposal.

[4]

Visualized Workflow
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Caption: Workflow for lodocyclohexane Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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